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Compound of Interest

Compound Name: mPEG6-CH2COOH

CAS No.: 75427-75-7

Cat. No.: B1676796

Get Quote

Executive Summary & Scientific Rationale
This guide provides a definitive protocol for the disposal of mPEG6-CH2COOH (Methyl-PEG6-

acetic acid). While Polyethylene Glycol (PEG) derivatives are often perceived as biologically

benign, the functionalization with a carboxylic acid group (-COOH) mandates specific handling

under RCRA (Resource Conservation and Recovery Act) standards.

The Core Directive: Treat mPEG6-CH2COOH as Chemical Waste (Organic Acid).

Do Not discharge into municipal sewer systems (drain disposal is prohibited).

Do Not mix with strong bases or oxidizers during accumulation.

Do Not dispose of as "General Trash" even if the volume is small.

The scientific rationale for this strict protocol is twofold:

Regulatory Compliance: Even if non-toxic, the substance contributes to Chemical Oxygen

Demand (COD) in water systems, violating Clean Water Act provisions if poured down the
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drain.

Chemical Reactivity: As a carboxylic acid, it possesses a pKa of approximately 4.76 (similar

to acetic acid). Accidental mixing with alkaline waste streams (e.g., sodium hydroxide)

causes exothermic neutralization, potentially pressurizing waste containers.

Physicochemical Properties & Hazard Profile[1][2]
[3][4][5][6]
Understanding the material is the first step in a self-validating safety system.

Property Data Disposal Implication

Chemical Name Methyl-PEG6-Acetic Acid
Official shipping/waste name.

[1]

Molecular Formula C₁₅H₃₀O₉
Organic content requiring

incineration.[1]

Physical State
Viscous Liquid or Low-Melting

Solid

Requires leak-proof secondary

containment.[1]

Solubility Highly Water Soluble
High Risk: Easy to mistakenly

wash down drains.[1]

Acidity (pKa) ~4.76
Segregation: Must go to

"Organic Acid" stream.[1]

Flash Point >110°C (Typical for PEGs)
Combustible, but not

Flammable (Class IIIB).[1]

RCRA Status Non-listed (unless mixed)
Manage as "Non-Regulated

Chemical Waste".[1]

Disposal Workflow & Decision Logic
The following flowchart illustrates the decision-making process for disposing of mPEG6-
CH2COOH. This logic prevents cross-contamination and ensures the waste stream is

acceptable to off-site incinerators.
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Waste: mPEG6-CH2COOH

Is it Pure or Mixed?

Pure Substance
(Expired/Excess) Mixed in Solution

Segregate: Organic Acid Waste

Bin: Organic Acid Waste

Identify Solvent Base

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO)

Aqueous Buffer

Bin: Halogenated Waste

Strict Segregation

Bin: Non-Halogenated Waste

Check pH

Adjust to pH 5-9
(If required by local EHS)

If pH < 2

If pH > 2

Click to download full resolution via product page
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Figure 1: Decision Logic for mPEG6-CH2COOH Disposal. Note that "Pure" substance

segregation is prioritized to prevent unexpected reactivity.

Detailed Operational Protocol
This protocol is designed to be self-validating: The label you create in Step 3 must match the

segregation decision in Step 2.

Step 1: Pre-Disposal Assessment
Before moving the vessel, verify the contents.

Confirm Identity: Ensure the vial is mPEG6-CH2COOH and not an activated ester (e.g., NHS

ester), which requires moisture protection until disposal.

Volume Estimation: If >500mL, ensure you have a dedicated 4L waste bottle. If <50mL, it can

be bulked into an existing compatible stream.

Step 2: Segregation (The "Do Not Mix" Rule)
mPEG6-CH2COOH is an Organic Acid.

COMPATIBLE: You MAY mix with: Acetic acid, Formic acid, Methanol, Ethanol, Acetonitrile.

INCOMPATIBLE: You MUST NOT mix with:

Bases: Sodium Hydroxide, Ammonium Hydroxide (Risk: Heat generation).

Oxidizers: Peroxides, Nitric Acid (Risk: Gas evolution/Fire).

Heavy Metals: Do not mix with mercury or lead waste streams.

Step 3: Containerization & Labeling
Select Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers

due to potential corrosion from the acid moiety over time.

Labeling:
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Chemical Name: Write out "Methyl-PEG6-Acetic Acid" (Do not use abbreviations like

"mPEG6-AA").

Hazards: Check "Irritant" and "Corrosive" (if concentrated).

pH: Mark as "Acidic" (pH ~4-5).

Step 4: Storage & Handoff[6][7]
Secondary Containment: Store the waste bottle in a secondary tray to capture spills.

Cap Management: Keep the cap loosely tightened (vented cap preferred) if there is any risk

of recent reaction, then tighten fully only for transport.

Disposal: Hand off to your institution's EHS or licensed hazardous waste contractor (e.g.,

Veolia, Clean Harbors, Triumvirate) for incineration.

Emergency Procedures (Spill Management)
In the event of a spill of mPEG6-CH2COOH:

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Containment: The material is viscous. Use a sand or vermiculite dike to stop flow.

Neutralization: Apply a weak base (Sodium Bicarbonate / Soda Ash) to the spill.

Observation: Look for bubbling (CO₂ release). Wait for bubbling to cease.

Cleanup: Absorb the neutralized material with paper towels or spill pads.

Disposal: Place all cleanup materials into a solid hazardous waste bag. Do not throw in

regular trash.

Chemical Compatibility Matrix
The following diagram visualizes the critical segregation requirements for Organic Acids like

mPEG6-CH2COOH.
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Compatible (Green)

Incompatible (Red)

mPEG6-CH2COOH
(Organic Acid)

Organic Solvents
(MeOH, ACN)

Safe to Mix
Other Organic Acids

(Acetic, Formic)

Strong Bases
(NaOH, KOH)

EXOTHERMIC

Strong Oxidizers
(H2O2, Nitric Acid)

FIRE RISK

Water Reactive
(Sodium metal)

Click to download full resolution via product page

Figure 2: Compatibility Matrix. Red lines indicate combinations that violate safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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